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Compound of Interest

Compound Name: 2-Chloroethylmethyldichlorosilane
CAS No.: 7787-85-1
Cat. No.: B1581314

Get Quote

Executive Summary & Compound Identity

2-Chloroethylmethyldichlorosilane (CAS 7787-82-8) is a bifunctional organosilane utilized
primarily as an intermediate in the synthesis of functionalized siloxanes and as a coupling
agent for surface modification. Its dual reactivity—stemming from the hydrolyzable Si-Cl bonds
and the alkyl halide tail—makes it a critical yet unstable building block.

This guide provides a rigorous breakdown of its spectroscopic signatures (NMR, IR, MS) and
the specific handling protocols required to obtain valid data. Due to the compound's high
susceptibility to hydrolysis, sample preparation is the primary variable affecting data integrity.

Structural Overview|[1]

o Formula:
¢ Molecular Weight: 177.53 g/mol

o Key Features:
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o Silyl Chlorides (
): Highly electrophilic, moisture-sensitive.
o Chloroethyl Group (

): susceptible to

-elimination under basic conditions.

CH2 (a) —» CH2 (B)

Figure 1: Connectivity of 2-Chloroethylmethyldichlorosilane

Click to download full resolution via product page

Nuclear Magnetic Resonance (NMR)
Spectroscopy[2][3][4][5][6][7][8]
Theoretical Shifts & Assignments

The NMR spectrum of this molecule is defined by the electronegativity of the chlorine atoms

and the electropositive nature of silicon.

NMR (Proton)
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Solvent:

(Anhydrous)

Shift (
Moiety
ppm)

Multiplicity

Integration

Mechanistic
Insight

0.75-0.85

Singlet (s)

3H

Deshielded
relative to TMS
(0.0) due to two
geminal Cl atoms

on Si.

1.55-1.65

Triplet (t)

2H

-position to Si is
usually shielded
(0.5 ppm), but
the

-Cl and geminal
Si-Cls pull
density, shifting it
downfield.

3.70 - 3.80

Triplet (t)

2H

Classic alkyl
chloride shift.
Deshielded by
direct attachment
to
electronegative
Cl.

NMR (Carbon)

Solvent:
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Shift (
Carbon Environment Insight

ppm)

Silicon-methyl carbons are
5.0-8.0 _ o

typically high field.
22.0-25.0 Shielded by Silicon.
38.0-41.0 Deshielded by Chlorine.

NMR (Silicon)
e Shift:+15 to +20 ppm
» Note: Chlorosilanes typically exhibit downfield shifts relative to TMS. The presence of two

chlorine atoms on the silicon atom significantly deshields the nucleus compared to
alkylsilanes (which are typically negative).

Critical Experimental Protocol: Moisture Exclusion

The "HCI Spike" Artifact: If your sample contains water, the Si-Cl bonds will hydrolyze,
releasing HCI. This results in a drifting chemical shift for any exchangeable protons and the
appearance of siloxane peaks (broadening near 0 ppm).

Step-by-Step Preparation:

Oven-dry the NMR tube and cap for at least 2 hours at 110°C.

e Use

stored over 4A molecular sieves.

e Flush the NMR tube with dry Nitrogen or Argon before filling.

* Prepare the sample in a glovebox or using a Schlenk line.

o Concentration: ~20-30 mg in 0.6 mL solvent. High concentrations can lead to polymerization
if moisture ingress occurs.
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Infrared (FT-IR) Spectroscopy[9]

IR is the fastest method to validate the integrity of the Si-Cl bond. Hydrolysis results in the
disappearance of the Si-Cl stretch and the appearance of a broad O-H band (3400 cm~1) and
Si-O-Si bands (1000-1100 cm™2).

Diagnostic Bands
Wavenumber (

Assignment Intensity Notes
)
) Methyl and methylene
2960 - 2900 C-H Stretch Medium
C-H bonds.
1260 st Characteristic "Silyl
; ron
Deformation g Methyl" sharp peak.
) ) Broad/Complex in
800 - 750 Si-C Stretch Medium )
chlorosilanes.
) Associated with the
700 - 650 C-ClI Stretch Medium )
chloroethyl tail.
Primary Quality
) Control Peak. If this is
550 - 470 Si-ClI Stretch Very Strong

weak/absent, the

sample is hydrolyzed.

Mass Spectrometry (MS)[10][11][12]
lonization & Isotope Patterns

Method: Electron Impact (El) is standard. Isotope Cluster: The molecule contains three chlorine
atoms (

). This creates a distinct isotopic envelope due to the natural abundance of
(75.8%) and

(24.2%).
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Predicted Molecular lon Cluster (

m/z 176 (

): Base intensity (Relative 100%)

m/z 178 (

): ~98% intensity

m/z 180 (

): ~32% intensity

m/z 182 (

): ~3% intensity

Fragmentation Pathway

Silanes undergo characteristic

-cleavage. The stability of the silyl cation directs fragmentation.

e Loss of Methyl (
): Minor pathway.
e Loss of ClI (

): Formation of the silyl cation

o -Elimination (Ethylene loss): A common rearrangement in ethyl-silanes, though less favored

here due to the terminal chlorine.
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Molecular lon (M+)

m/z ~176/178/180

- Cl radical \- CH2Cl radical

[M - ClJ+ [M - CH2CI]+
Silyl Cation Beta-Cleavage
m/z ~141 m/z ~127

CH2 (Rearrangement)

Si(Cl)2(Me)+

Base Peak Candidate
m/z ~113

Figure 2: Predicted EI-MS Fragmentation Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

e 1. 2-Chloromethyl-1,3-dichloro-2-methylpropane [webbook.nist.gov]

 To cite this document: BenchChem. [Spectroscopic Characterization and Analytical Protocols
for 2-Chloroethylmethyldichlorosilane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581314/docs#spectroscopic-characterization-and-
analytical-protocols-for-2-chloroethylmethyldichlorosilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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